Cas no 104060-61-9 (Isoagarotetrol)

• Product Name: Isoagarotetrol
• CAS No: 104060-61-9
• MF: C₁₇H₁₈O₆
• MW: 318.321225643158
• CID: 232014
• PubChem ID: 21636029
• Update Time: 2025-07-11

Isoagarotetrol Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,5,6,7,8-tetrahydro-5,6,7,8-tetrahydroxy-2-(2-phenylethyl)-, (5S,6R,7S,8R)-
• 4H-1-Benzopyran-4-one,5,6,7,8-tetrahydro-5,6,7,8-tetrahydroxy-2-(2-phenylethyl)-, [5S-(5a,6b,7a,8b)]-
• Isoagarotetrol
• E88876
• 104060-61-9
• (5s,6r,7s,8r)-5,6,7,8-tetrahydroxy-2-(2-phenylethyl)-5,6,7,8 tetrahydro-4h-chromen-4-one
• FS-7232
• AC-35054
• HY-N6817
• AKOS040760165
• CS-0100227
• (5S,6R,7S,8R)-5,6,7,8-tetrahydroxy-2-(2-phenylethyl)-5,6,7,8-tetrahydrochromen-4-one
• (5S,6R,7S,8R)-5,6,7,8-Tetrahydroxy-2-phenethyl-5,6,7,8-tetrahydro-4H-chromen-4-one
• DA-64515

• Inchi： 1S/C17H18O6/c18-11-8-10(7-6-9-4-2-1-3-5-9)23-17-12(11)13(19)14(20)15(21)16(17)22/h1-5,8,13-16,19-22H,6-7H2/t13-,14+,15-,16+/m0/s1
• InChI Key： CWMIROLCTHMEEO-XUWVNRHRSA-N
• SMILES： O1C(CCC2C=CC=CC=2)=CC(C2=C1[C@@H]([C@H]([C@@H]([C@H]2O)O)O)O)=O

Computed Properties

• Exact Mass: 318.11034
• Monoisotopic Mass: 318.11033829 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 318.32
• XLogP3: -0.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Color/Form: Solid
• PSA: 107.22

Isoagarotetrol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives